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Compound of Interest

Compound Name: J9Z38

CAS No.: 1414864-34-8

Cat. No.: B12367428

Get Quote

Introduction

J9Z38 is a novel, systemic fungicide developed for the control of powdery mildew (Erysiphe

necator) in viticulture. Understanding its environmental fate and persistence is crucial for

regulatory approval and for establishing safe agricultural practices. This document provides a

detailed protocol for a field study designed to investigate the dissipation of J9Z38 in a vineyard

ecosystem. The primary objectives are to determine the rate of dissipation of J9Z38 in soil and

to quantify its residue levels in grape foliage and fruit over time.

Target Audience

This document is intended for researchers, scientists, and drug development professionals

involved in the environmental risk assessment of new agricultural chemicals.

Experimental Protocols
1. Site Selection and Characterization
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A representative vineyard with a history of uniform management practices should be selected.

The site should have well-drained loamy sand soil and a slope of less than 2%. A

comprehensive soil analysis will be conducted prior to the study to determine physicochemical

properties, including texture, pH, organic matter content, and microbial biomass. Meteorological

data, including temperature, humidity, rainfall, and wind speed, will be recorded continuously

throughout the study period using an on-site weather station.

2. Experimental Design

The field trial will be a randomized complete block design with four replicate plots for each

treatment group (treated and untreated control). Each plot will consist of a row of 10

grapevines. A buffer zone of at least two untreated rows will be maintained between plots to

prevent cross-contamination.

3. Test Substance Application

J9Z38 will be applied as a foliar spray at the recommended commercial rate. The application

will be performed using a calibrated airblast sprayer to ensure uniform coverage. The

application will be conducted once, at the beginning of the fruiting season.

4. Sampling Procedures

4.1. Soil Sampling

Soil samples will be collected from both treated and control plots at 0 (pre-application), 1, 3, 7,

14, 30, 60, and 90 days post-application. At each sampling interval, 20 soil cores (2.5 cm

diameter) will be randomly collected from the top 15 cm of soil in each plot and composited.

Samples will be placed in labeled polyethylene bags, transported on ice to the laboratory, and

stored at -20°C until analysis.

4.2. Foliage Sampling

Grape leaf samples will be collected from each plot at the same time intervals as the soil

samples. Fifty mature leaves will be randomly collected from the upper, middle, and lower

canopy of the vines in each plot. The leaves will be composited, placed in labeled bags,

transported on ice, and stored at -20°C.
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4.3. Grape Sampling

Grape bunches will be collected at 30, 60, and 90 days post-application (or at commercial

maturity). Ten bunches per plot will be randomly collected, and the grapes will be separated

from the stems. The grape samples will be homogenized, placed in labeled containers, and

stored at -20°C.

5. Analytical Methodology

J9Z38 residues in soil, foliage, and grape samples will be extracted using an appropriate

organic solvent and purified by solid-phase extraction. Quantification will be performed using

high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS). The

method will be validated for linearity, accuracy, precision, and limits of detection and

quantification.

6. Data Analysis

The dissipation kinetics of J9Z38 in soil will be determined by fitting the concentration data to a

first-order kinetic model. The half-life (DT50) of J9Z38 in soil will be calculated. Residue levels

in foliage and grapes will be reported as mean concentrations ± standard deviation.

Data Presentation
Table 1: Soil Physicochemical Properties

Parameter Value

Soil Texture Loamy Sand

pH 6.5

Organic Matter (%) 2.1

Cation Exchange Capacity (meq/100g) 12.5

Bulk Density (g/cm³) 1.45

Table 2: Dissipation of J9Z38 in Soil
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Days Post-Application Mean Concentration (mg/kg) ± SD

0 < 0.01

1 1.85 ± 0.21

3 1.52 ± 0.18

7 1.10 ± 0.15

14 0.75 ± 0.09

30 0.32 ± 0.04

60 0.11 ± 0.02

90 < 0.01

Table 3: J9Z38 Residues in Grape Foliage

Days Post-Application Mean Concentration (mg/kg) ± SD

0 < 0.01

1 25.6 ± 3.1

3 20.1 ± 2.5

7 14.8 ± 1.9

14 8.2 ± 1.1

30 3.5 ± 0.5

60 1.2 ± 0.2

90 0.4 ± 0.1

Table 4: J9Z38 Residues in Grapes
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Days Post-Application Mean Concentration (mg/kg) ± SD

30 0.58 ± 0.07

60 0.21 ± 0.03

90 0.05 ± 0.01

Mandatory Visualization
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Experimental Workflow for J9Z38 Dissipation Study
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J9Z38 Field Study Workflow
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Potential Dissipation Pathways of J9Z38
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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